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Compound of Interest

Compound Name: Rutin-d3

Cat. No.: B13857453

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive explanation of the information presented in a
Certificate of Analysis (CoA) for Rutin-d3. Understanding the data and the underlying analytical
methodologies is crucial for ensuring the quality, purity, and identity of this stable isotope-
labeled compound in research and development settings.

Understanding the Certificate of Analysis

A Certificate of Analysis is a formal document that confirms that a specific batch of a product
meets its predetermined specifications. For Rutin-d3, a deuterated analog of Rutin often used
as an internal standard in quantitative analysis, the CoA is a critical document for validating
experimental results.

A typical CoA for Rutin-d3 is structured to provide key information about the compound's
identity, purity, and physical properties. Below is a summary of the essential data points you will

encounter.

Table 1: Typical Product Information on a Rutin-d3 CoA
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Parameter

Typical Specification

Description

Product Name

Rutin-d3

The common name for the

deuterated Rutin.

Catalog Number

Varies

A unique identifier for the

product.

CAS Number

Not always available

The Chemical Abstracts
Service registry number. The

unlabelled version is 153-18-4.

Molecular Formula

C27H27D3016

Indicates the elemental
composition, including the

three deuterium atoms.[1]

Molecular Weight

613.54 g/mol

The mass of one mole of the
compound, accounting for the

deuterium isotopes.[1][2]

Physical Form

Solid

The physical state of the
compound at room

temperature.[2]

Storage Conditions

-20°C, protect from light

Recommended conditions to
ensure the stability of the

compound.[1][2]

Table 2: Quantitative Analytical Data on a Rutin-d3 CoA
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. Typical
Analysis Method o Purpose
Specification

Quantifies the
Purity HPLC >95% percentage of Rutin-
d3 in the material.[1]

) ) Confirms the chemical
) ] ) Consistent with
Identity Confirmation 1H-NMR structure of the
structure
compound.[3]

Verifies the mass of

] ] Consistent with the molecule,
Mass Confirmation Mass Spectrometry ] o ]
molecular weight confirming isotopic
labeling.

Experimental Protocols for Quality Control

The specifications outlined in the CoA are verified through rigorous analytical testing. The
following sections detail the methodologies for the key experiments performed to certify a batch
of Rutin-d3.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing
the purity of pharmaceutical compounds. It separates components in a mixture based on their
differential interactions with a stationary phase and a mobile phase.

Methodology:
 Instrumentation: A standard HPLC system equipped with a UV-Vis detector is typically used.

e Column: A C18 reversed-phase column is commonly employed for the separation of
flavonoids like Rutin.

» Mobile Phase: A gradient elution is often used, starting with a higher polarity solvent system
(e.g., water with a small percentage of formic acid) and gradually increasing the proportion of
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a less polar organic solvent (e.g., acetonitrile or methanol).

» Detection: The UV detector is set to a wavelength where Rutin exhibits maximum
absorbance, typically around 254 nm or 265 nm.

e Quantification: The purity is determined by calculating the area of the Rutin-d3 peak as a
percentage of the total area of all peaks in the chromatogram.

Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

Proton Nuclear Magnetic Resonance (*H-NMR) spectroscopy is a powerful tool for elucidating
the structure of organic molecules. It provides detailed information about the chemical
environment of each proton in the molecule.

Methodology:
e Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher) is used.

¢ Solvent: The Rutin-d3 sample is dissolved in a deuterated solvent, such as DMSO-de or
Methanol-da.

o Data Acquisition: A standard *H-NMR spectrum is acquired.

« Interpretation: The resulting spectrum is analyzed for the characteristic chemical shifts,
coupling constants, and integration values of the protons in the Rutin molecule. The absence
of signals at specific positions where deuterium has been incorporated confirms the isotopic
labeling. The overall pattern must be consistent with the known structure of Rutin.[4][5][6][7]

Mass Confirmation by Mass Spectrometry (MS)

Mass Spectrometry (MS) is an analytical technique that measures the mass-to-charge ratio of
ions. It is used to confirm the molecular weight of Rutin-d3 and verify the incorporation of the
deuterium labels.

Methodology:
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e Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system
(LC-MS), is used.

« lonization Source: Electrospray ionization (ESI) is a common ionization technique for
molecules like Rutin.

e Analysis: The mass spectrum will show a peak corresponding to the molecular ion of Rutin-
d3. For example, in positive ion mode, a peak at m/z 614.54 [M+H]* would be expected. The
fragmentation pattern can also be analyzed to further confirm the structure.[8][9]

Visualizing Key Concepts

To further aid in the understanding of the application and analysis of Rutin-d3, the following
diagrams illustrate the workflow of a Certificate of Analysis, a hypothetical signaling pathway
involving Rutin, and the logical relationship of the analytical data.

Quality Control Testing

Production Documentation
\4

Synthesis of Rutin-d3 Purification Identity (NMR) Certificate of Analysis Generation)—> Final Product Release
A
Purity (HPLC)

Click to download full resolution via product page
Caption: Workflow for the generation of a Rutin-d3 Certificate of Analysis.

Rutin has been studied for its various biological activities, including its antioxidant and anti-
inflammatory effects.[10][11][12] It has been shown to modulate several signaling pathways.
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[13] The diagram below illustrates a simplified, hypothetical signaling pathway that could be
influenced by Rutin.

Reactive Oxygen Species (ROS)
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Pro-inflammatory Cytokines (e.g., TNF-a, IL-6)
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Caption: Hypothetical signaling pathway of Rutin's anti-inflammatory action.

The analytical data on a CoA are logically interconnected to provide a comprehensive quality
assessment of the product.
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Analytical Tests
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Caption: Logical relationship of analytical data on a Certificate of Analysis.

This guide provides a foundational understanding of the critical information contained within a
Rutin-d3 Certificate of Analysis. By comprehending the methodologies and the significance of
the data presented, researchers can confidently utilize this essential compound in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13857453#rutin-d3-certificate-of-analysis-explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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